Cas no 894000-56-7 (2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one)
2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 2-[[6-(4-pyridinyl)-3-pyridazinyl]thio]-1-(1-pyrrolidinyl)-
- HMS2727L15
- SR-01000019271
- AKOS024682117
- MLS000678520
- F2005-0156
- CHEMBL1599676
- SR-01000019271-1
- 2-(6-pyridin-4-ylpyridazin-3-yl)sulfanyl-1-pyrrolidin-1-ylethanone
- 2-{[6-(pyridin-4-yl)pyridazin-3-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one
- SMR000323991
- 2-((6-(pyridin-4-yl)pyridazin-3-yl)thio)-1-(pyrrolidin-1-yl)ethanone
- 894000-56-7
- 2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one
-
- Inchi: 1S/C15H16N4OS/c20-15(19-9-1-2-10-19)11-21-14-4-3-13(17-18-14)12-5-7-16-8-6-12/h3-8H,1-2,9-11H2
- InChI Key: XJLWDAXXGAAUHI-UHFFFAOYSA-N
- SMILES: C(=O)(N1CCCC1)CSC1=NN=C(C2C=CN=CC=2)C=C1
Computed Properties
- Exact Mass: 300.10448232g/mol
- Monoisotopic Mass: 300.10448232g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 343
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 84.3Ų
Experimental Properties
- Density: 1.33±0.1 g/cm3(Predicted)
- Boiling Point: 566.5±50.0 °C(Predicted)
- pka: 2.12±0.10(Predicted)
2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2005-0156-2μmol |
2-{[6-(pyridin-4-yl)pyridazin-3-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one |
894000-56-7 | 90%+ | 2μl |
$57.0 | 2023-05-19 | |
| Life Chemicals | F2005-0156-5μmol |
2-{[6-(pyridin-4-yl)pyridazin-3-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one |
894000-56-7 | 90%+ | 5μl |
$63.0 | 2023-05-19 | |
| Life Chemicals | F2005-0156-10μmol |
2-{[6-(pyridin-4-yl)pyridazin-3-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one |
894000-56-7 | 90%+ | 10μl |
$69.0 | 2023-05-19 | |
| Life Chemicals | F2005-0156-20μmol |
2-{[6-(pyridin-4-yl)pyridazin-3-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one |
894000-56-7 | 90%+ | 20μl |
$79.0 | 2023-05-19 | |
| Life Chemicals | F2005-0156-1mg |
2-{[6-(pyridin-4-yl)pyridazin-3-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one |
894000-56-7 | 90%+ | 1mg |
$54.0 | 2023-05-19 | |
| Life Chemicals | F2005-0156-2mg |
2-{[6-(pyridin-4-yl)pyridazin-3-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one |
894000-56-7 | 90%+ | 2mg |
$59.0 | 2023-05-19 | |
| Life Chemicals | F2005-0156-3mg |
2-{[6-(pyridin-4-yl)pyridazin-3-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one |
894000-56-7 | 90%+ | 3mg |
$63.0 | 2023-05-19 | |
| Life Chemicals | F2005-0156-4mg |
2-{[6-(pyridin-4-yl)pyridazin-3-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one |
894000-56-7 | 90%+ | 4mg |
$66.0 | 2023-05-19 | |
| Life Chemicals | F2005-0156-5mg |
2-{[6-(pyridin-4-yl)pyridazin-3-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one |
894000-56-7 | 90%+ | 5mg |
$69.0 | 2023-05-19 | |
| Life Chemicals | F2005-0156-10mg |
2-{[6-(pyridin-4-yl)pyridazin-3-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one |
894000-56-7 | 90%+ | 10mg |
$79.0 | 2023-05-19 |
2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one
2-{6-(Pyridin-4-yl)Pyridazin-3-ylsulfanyl}-1-(Pyrrolidin-1-yl)Ethan-1-one: A Comprehensive Overview
The compound 2-{6-(Pyridin-4-yl)Pyridazin-3-ylsulfanyl}-1-(Pyrrolidin-1-yl)Ethan-1-one, identified by the CAS registry number CAS No. 894000-56-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities, as evidenced by recent advancements in synthetic chemistry and pharmacology.
The molecular structure of 2-{6-(Pyridin-4-yl)Pyridazin-3-ylsulfanyl}-1-(Pyrrolidin-1-yl)Ethan-1-one comprises a pyridazine ring substituted with a pyridine group at the 6-position and a sulfanyl group at the 3-position. The ethanone moiety is further substituted with a pyrrolidine group, which contributes to the compound's stability and bioavailability. This combination of functional groups makes the molecule highly versatile, enabling it to participate in diverse chemical reactions and interactions.
Recent studies have focused on the synthesis of this compound, employing advanced methodologies such as Suzuki-Miyaura coupling and Stille coupling reactions. These methods have not only improved the yield but also enhanced the purity of the product, making it suitable for high-throughput screening in drug discovery processes. The use of microwave-assisted synthesis has further accelerated the reaction times, demonstrating the efficiency of modern synthetic techniques in constructing complex molecules like CAS No. 894000-56-7.
In terms of biological activity, 2-{6-(Pyridin-4-yl)Pyridazin strong>-< strong>3 strong>-< strong> ylsulfanyl strong >}-< strong > 1 strong > - (Pyrrolidin - < strong > 1 strong > - yl ) Ethan - < strong > 1 strong > - one strong > has shown promising results in vitro assays, particularly in inhibiting key enzymes associated with neurodegenerative diseases. Its ability to cross the blood-brain barrier, facilitated by the pyrrolidine group, suggests potential applications in treating conditions such as Alzheimer's disease and Parkinson's disease.
The pharmacokinetic profile of this compound has been extensively studied, revealing favorable absorption and distribution properties. Recent research has also explored its metabolic pathways, identifying key enzymes responsible for its biotransformation. These insights are crucial for optimizing drug delivery systems and minimizing adverse effects, thereby enhancing its therapeutic potential.
In addition to its pharmacological applications, CAS No. 894000 strong>-< strong>56 strong>-< strong>7 strong > has found utility in materials science, particularly in the development of advanced materials for electronic applications. Its unique electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices.
The environmental impact of this compound has also been a topic of recent research. Studies have assessed its biodegradability and ecotoxicity, providing valuable data for regulatory compliance and sustainable chemical practices. These findings underscore the importance of responsible handling and disposal of chemicals like CAS No. 894000 strong>-< strong>56 strong>-< strong>7 strong > to minimize their ecological footprint.
In conclusion, CAS No. 894000 strong>-< strong>56 strong>-< strong>7 strong > represents a multifaceted compound with diverse applications across chemistry, pharmacology, and materials science. Its structural complexity and functional versatility continue to drive innovative research, paving the way for groundbreaking discoveries in various fields.
894000-56-7 (2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)